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  4. 8-methylsulfanyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]met hyl]-1,5,7,9-tetrazabicyclo[4
8-methylsulfanyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]met hyl]-1,5,7,9-tetrazabicyclo[4 8-methylsulfanyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]met hyl]-1,5,7,9-tetrazabicyclo[4
Brand Name: Vulcanchem
CAS No.: 168152-79-2
VCID: VC0071815
InChI: InChI=1S/C23H22N8OS/c1-3-6-19-18(21(32)24-22-25-23(33-2)28-31(19)22)13-14-9-11-15(12-10-14)16-7-4-5-8-17(16)20-26-29-30-27-20/h4-5,7-12H,3,6,13H2,1-2H3,(H,24,25,28,32)(H,26,27,29,30)
SMILES: CCCC1=C(C(=O)N=C2N1NC(=N2)SC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula: C23H22N8OS
Molecular Weight: 458.5 g/mol

8-methylsulfanyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]met hyl]-1,5,7,9-tetrazabicyclo[4

CAS No.: 168152-79-2

Main Products

VCID: VC0071815

Molecular Formula: C23H22N8OS

Molecular Weight: 458.5 g/mol

8-methylsulfanyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]met hyl]-1,5,7,9-tetrazabicyclo[4 - 168152-79-2

CAS No. 168152-79-2
Product Name 8-methylsulfanyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]met hyl]-1,5,7,9-tetrazabicyclo[4
Molecular Formula C23H22N8OS
Molecular Weight 458.5 g/mol
IUPAC Name 2-methylsulfanyl-7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
Standard InChI InChI=1S/C23H22N8OS/c1-3-6-19-18(21(32)24-22-25-23(33-2)28-31(19)22)13-14-9-11-15(12-10-14)16-7-4-5-8-17(16)20-26-29-30-27-20/h4-5,7-12H,3,6,13H2,1-2H3,(H,24,25,28,32)(H,26,27,29,30)
Standard InChIKey KRANGOAYFRQERZ-UHFFFAOYSA-N
Isomeric SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)SC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)SC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Canonical SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)SC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
PubChem Compound 3074916
Last Modified Nov 09 2021
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